Cas no 1334417-63-8 (4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate)

• Product Name: 4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate
• CAS No: 1334417-63-8
• MF: C₉H₁₄F₃NO₅
• MW: 273.206373691559
• CID: 1232945
• PubChem ID: 71299629
• Update Time: 2025-10-24

4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate Chemical and Physical Properties

Names and Identifiers

• 4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate
• oxalic acid, 2,2,2-trifluoro-1-(4-piperidyl)ethanol
• 2,2,2-trifluoro-1-(4-piperidyl)ethanol
• oxalic acid
• AKOS025312353
• 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanoloxalate
• oxalic acid;2,2,2-trifluoro-1-piperidin-4-ylethanol
• AS-84262
• 1334417-63-8
• 1298094-30-0
• E79315
• 2,2,2-Trifluoro-1-(piperidin-4-yl)ethanol oxalate
• MFCD18909670
• 4-(1-Hydroxy-2,2,2-trifluoroethyl)piperidine oxalate
• CS-0321060
• 2,2,2-Trifluoro-1-(piperidin-4-yl)ethan-1-ol oxalate

• Inchi： 1S/C7H12F3NO.C2H2O4/c8-7(9,10)6(12)5-1-3-11-4-2-5;3-1(4)2(5)6/h5-6,11-12H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： WGCRIBLVYFBLRI-UHFFFAOYSA-N
• SMILES： FC(C(C1CCNCC1)O)(F)F.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 273.08240703g/mol
• Monoisotopic Mass: 273.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Additional information on 4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate

Recent Advances in the Study of 4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine Oxalate (CAS: 1334417-63-8)

4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate (CAS: 1334417-63-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development. This research brief consolidates the latest findings related to this compound, offering a comprehensive overview for professionals in the field.

The compound has been investigated for its role as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the trifluoroethyl group and the piperidine ring, contribute to its biological activity. Recent synthetic methodologies have optimized the production of 4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate, enhancing yield and purity, which is critical for scaling up pharmaceutical applications.

Pharmacological studies have revealed that this compound exhibits promising activity in modulating specific biological targets. For instance, it has been shown to interact with certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its oxalate salt form improves solubility and bioavailability, making it a favorable candidate for further drug formulation studies.

Recent preclinical evaluations have demonstrated the compound's efficacy in animal models, highlighting its therapeutic potential. These studies have also explored its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. The findings indicate that 4-(1-Hydroxy-2,2,2-trifluoroethyl)-piperidine oxalate has a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

Future research directions include further elucidation of the compound's mechanism of action and its potential synergies with other therapeutic agents. Clinical trials are anticipated to validate its efficacy and safety in human subjects, paving the way for its integration into treatment regimens. The ongoing exploration of this compound underscores its significance in advancing medicinal chemistry and drug discovery.